TM5275 sodium

• Molecular Formula: C28H28ClN3NaO5+
• Molecular Weight: 545.0 g/mol
• InChI: InChI=1S/C28H28ClN3O5.Na/c29-22-11-12-24(23(17-22)28(35)36)30-25(33)18-37-19-26(34)31-13-15-32(16-14-31)27(20-7-3-1-4-8-20)21-9-5-2-6-10-21;/h1-12,17,27H,13-16,18-19H2,(H,30,33)(H,35,36);/q;+1
• InChIKey: JSHSGBIWNPQCQZ-UHFFFAOYSA-N

TM5275 Sodium: Orally Bioavailable PAI-1 Inhibitor

TM5275 sodium (CAS 1103926-82-4) is a small-molecule inhibitor of plasminogen activator inhibitor-1 (PAI-1) with an IC50 of 6.95 μM in a cell-free assay [1]. It was developed through an extensive structure-activity relationship (SAR) campaign based on the lead compound TM5007, using virtual screening by docking simulations [2]. The compound is distinguished by its oral bioavailability, reaching 96% in nonhuman primates, and a pharmacologically favorable profile that includes a defined binding mode at the s4A position of the PAI-1 A β-sheet [2]. Commercially, it is supplied as a sodium salt (MW 543.97) with ≥98% HPLC purity, typically as a white to beige powder, and is intended exclusively for research use .

Target engagement

PAI-1 pathway inhibition study fit

Administration route

Oral dosing research model compatibility

Selectivity context

Serpin selectivity assay context reported

• [1] Izuhara Y, Yamaoka N, Kodama H, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. Journal of Cerebral Blood Flow & Metabolism. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source
• [2] Izuhara Y, Yamaoka N, Kodama H, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-12. View Source

TM5275 Sodium: Irreplaceable in Research

PAI-1 inhibitors are not interchangeable due to critical divergences in pharmacokinetic (PK) behavior and target selectivity. TM5275 was explicitly designed to overcome the poor PK of its parent compound TM5007, achieving a 4-fold higher Cmax (34 vs. 8.8 μmol/L) and a markedly shortened Tmax (2 h vs. 18 h) and half-life (2.5 h vs. 124 h) at the same oral dose in rats [1]. Furthermore, standard-of-care antithrombotics such as clopidogrel and ticlopidine achieve their efficacy through platelet inhibition, which carries an inherent risk of prolonged bleeding time. TM5275, by targeting PAI-1 directly, delivers comparable antithrombotic efficacy in both rodent and nonhuman primate models without significantly prolonging bleeding time, even at 5x the effective dose [2]. A researcher requiring a PAI-1 inhibitor that combines oral activity, a tractable PK profile, and a clean hemostatic safety window cannot simply default to an earlier-generation analog or a conventional antiplatelet agent without losing these specific attributes.

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Earlier PAI-1 inhibitor analogs (e.g., TM5007) may not provide the rapid Tmax and manageable half-life needed for acute in vivo studies.

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Conventional antiplatelet agents (e.g., clopidogrel) alter hemostatic endpoints and may confound thrombosis models where bleeding time is a critical readout.

• [1] Izuhara Y, Yamaoka N, Kodama H, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-12. View Source
• [2] Izuhara Y, Yamaoka N, Kodama H, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-12. Table 3. View Source

TM5275 Sodium: Quantitative Evidence Guide

PAI-1 Inhibitory Potency and Serpin Selectivity

TM5275 inhibits PAI-1 with an IC50 of 6.95 μmol/L in a tPA-dependent peptide substrate hydrolysis assay, placing it in a comparable potency range to its parent compound TM5007 (IC50 5.60 μmol/L) and the benchmark inhibitor PAI-749 (IC50 8.37 μmol/L) [1]. Critically, TM5275 demonstrates functional selectivity: at concentrations up to 100 μmol/L, it does not interfere with other serpin/serine protease systems, specifically α1-antitrypsin/trypsin and α2-antiplasmin/plasmin [1]. This selectivity profile is essential for experiments where confounding inhibition of related serpins would compromise data interpretation.

PAI-1 Potency & Serpin Selectivity

Head-to-head

IC50 6.95 μM (PAI-1); no inhibition of α1-antitrypsin or α2-antiplasmin at ≤100 μM

Supports serpin-selectivity assay interpretation

Cell-free tPA-dependent peptide substrate assay; SDS-PAGE confirmation

Evidence Dimension	PAI-1 inhibitory potency (IC50) and selectivity window
Target Compound Data	IC50 = 6.95 μmol/L (PAI-1); No inhibition of α1-antitrypsin or α2-antiplasmin at ≤100 μmol/L
Comparator Or Baseline	TM5007 IC50 = 5.60 μmol/L; PAI-749 IC50 = 8.37 μmol/L
Quantified Difference	IC50 within ~1.2-fold of TM5007 and ~1.2-fold of PAI-749; selectivity window >14-fold over IC50 for off-target serpins
Conditions	Cell-free assay; tPA-dependent hydrolysis of peptide substrate; SDS-PAGE for serpin complex formation

Why This Matters

For researchers requiring PAI-1 inhibition without cross-reactivity against α1-antitrypsin or α2-antiplasmin, TM5275 offers a quantifiably clean selectivity window exceeding 14-fold above its PAI-1 IC50, a parameter not uniformly documented for all PAI-1 inhibitors.

• [1] Izuhara Y, Yamaoka N, Kodama H, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-12. View Source

Pharmacokinetic Advantage Over TM5007

In a direct PK comparison in rats at an equimolar oral dose of 50 mg/kg, TM5275 achieved a Cmax of 34 μmol/L at a Tmax of 2 hours with a half-life of 2.5 hours. In stark contrast, TM5007 at the same dose yielded a Cmax of only 8.8 μmol/L, required 18 hours to reach Tmax, and exhibited an excessively prolonged half-life of 124 hours [1]. This translates to a 4-fold higher peak plasma concentration achieved 9-fold faster, coupled with a 50-fold shorter terminal half-life. In nonhuman primates, TM5275 at 1 mg/kg achieved a Cmax of 10.5 μmol/L with 96% oral bioavailability, further confirming cross-species PK robustness [1].

Oral PK vs. TM5007

Head-to-head

Cmax 34 μM, Tmax 2 h, T½ 2.5 h vs. TM5007 Cmax 8.8 μM, Tmax 18 h, T½ 124 h (rat 50 mg/kg p.o.)

Supports improved PK profile for in vivo exposure modeling

Sprague-Dawley rats; single gavage; LC/MS quantification

Evidence Dimension	Oral pharmacokinetic parameters in rats (50 mg/kg)
Target Compound Data	TM5275: Cmax = 34 μmol/L, Tmax = 2 h, T½ = 2.5 h
Comparator Or Baseline	TM5007: Cmax = 8.8 μmol/L, Tmax = 18 h, T½ = 124 h
Quantified Difference	Cmax 3.9-fold higher; Tmax 9-fold shorter; T½ 49.6-fold shorter
Conditions	Male Sprague-Dawley rats; single oral gavage; plasma concentration measured by LC/MS

Why This Matters

The PK profile of TM5007—with an 18-hour Tmax and a 124-hour half-life—renders it impractical for many acute or dose-ranging in vivo studies. TM5275 resolves this with a rapid, predictable PK profile that is essential for experimental designs requiring controlled exposure windows.

• [1] Izuhara Y, Yamaoka N, Kodama H, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-12. View Source

In Vivo Antithrombotic Efficacy vs. TM5007

In the rat arteriovenous shunt thrombosis model, TM5275 at 50 mg/kg p.o. reduced thrombus weight to 56.8 ± 2.8 mg compared to 72.5 ± 2.0 mg for vehicle-treated rats [1]. To achieve equivalent antithrombotic efficacy, TM5007 required a 6-fold higher dose of 300 mg/kg in the same model [2]. This demonstrates that the SAR optimization from TM5007 to TM5275 yielded not just a PK improvement but a direct, quantifiable enhancement in in vivo pharmacodynamic potency. Additionally, the 50 mg/kg dose of TM5275 produced antithrombotic efficacy equivalent to ticlopidine at 500 mg/kg, a 10-fold potency difference against a clinical reference agent [1].

In Vivo Potency vs. TM5007

Reported

TM5275 50 mg/kg: thrombus weight 56.8 mg (vehicle 72.5 mg); TM5007 required 300 mg/kg for equivalent effect

Supports dose-response study feasibility

Rat arteriovenous shunt model; oral dosing

Evidence Dimension	Effective antithrombotic dose in rat arteriovenous shunt model
Target Compound Data	TM5275 50 mg/kg: thrombus weight 56.8 ± 2.8 mg (vs. vehicle 72.5 ± 2.0 mg)
Comparator Or Baseline	TM5007 300 mg/kg required for equivalent efficacy; Ticlopidine 500 mg/kg: thrombus weight 51.8 ± 2.2 mg
Quantified Difference	TM5275 is ~6-fold more potent than TM5007; TM5275 50 mg/kg ≈ Ticlopidine 500 mg/kg (10-fold potency advantage)
Conditions	Rat arteriovenous shunt thrombosis model; oral administration; thrombus weight as primary endpoint

Why This Matters

A 6-fold in vivo potency gain directly impacts procurement cost-efficiency and experimental feasibility: significantly less compound is needed per animal, reducing both material costs and formulation burden in chronic dosing studies.

• [1] Izuhara Y, Yamaoka N, Kodama H, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-12. Table 1. View Source
• [2] Izuhara Y, Yamaoka N, Kodama H, et al. J Cereb Blood Flow Metab. 2010;30(5):904-12. Discussion section: 'TM5275 is 6 times more effective than TM5007: at a dosage of 50 mg/kg, its antithrombotic activity... is equivalent to that obtained by 300 mg/kg of TM5007.' View Source

Antithrombotic Efficacy and Bleeding Safety vs. Clopidogrel

In a cynomolgus monkey model of photochemically induced arterial thrombosis, oral TM5275 at 10 mg/kg significantly reduced total occlusion time to 53.9 ± 19.9 minutes, compared to 119.0 ± 17.4 minutes for vehicle, demonstrating antithrombotic efficacy comparable to clopidogrel at 10 mg/kg (39.4 ± 25.8 minutes) [1]. The critical differentiation emerges in the bleeding time analysis: at 5x the effective antithrombotic dose (50 mg/kg), TM5275 prolonged bleeding time only modestly from 83.3 ± 6.7 seconds to 146.7 ± 3.3 seconds. In sharp contrast, clopidogrel at its effective 10 mg/kg dose prolonged bleeding time from 113.3 ± 8.8 seconds to over 600 seconds [2]. This represents a bleeding time prolongation of >5.3-fold for clopidogrel versus only 1.8-fold for TM5275 at the tested doses.

Efficacy & Bleeding vs. Clopidogrel

Head-to-head

TM5275 10 mg/kg occlusion time 53.9 min (vehicle 119 min); at 5× dose bleeding time increased 1.8-fold vs. clopidogrel >5.3-fold

Supports thrombosis model with reduced hemostatic interference

Cynomolgus monkey photochemical thrombosis; n=3-6

Evidence Dimension	Antithrombotic efficacy and bleeding time in nonhuman primates
Target Compound Data	TM5275 10 mg/kg: occlusion time 53.9 ± 19.9 min; TM5275 50 mg/kg: bleeding time 83.3→146.7 sec (1.8-fold increase)
Comparator Or Baseline	Clopidogrel 10 mg/kg: occlusion time 39.4 ± 25.8 min; bleeding time 113.3→>600 sec (>5.3-fold increase); Vehicle: occlusion time 119.0 ± 17.4 min
Quantified Difference	TM5275 and clopidogrel both significantly reduce occlusion time vs. vehicle (P<0.05). Bleeding time increase: TM5275 1.8-fold vs. clopidogrel >5.3-fold at antithrombotic doses.
Conditions	Cynomolgus monkey photochemical-induced arterial thrombosis model; oral gavage 2 h before study; bleeding by micro-lancet in lower leg; n=3-6 per group

Why This Matters

For laboratories modeling thrombosis where bleeding complications confound endpoint interpretation—or where combined tPA therapy is being investigated—TM5275 provides a uniquely clean hemostatic profile that no standard-of-care antiplatelet agent can replicate.

• [1] Izuhara Y, Yamaoka N, Kodama H, et al. J Cereb Blood Flow Metab. 2010;30(5):904-12. Table 2. View Source
• [2] Izuhara Y, Yamaoka N, Kodama H, et al. J Cereb Blood Flow Metab. 2010;30(5):904-12. Table 3. View Source

Minimum Effective Dose vs. Clopidogrel

In the rat FeCl3-induced carotid artery thrombosis model, the minimum effective dose of TM5275 required to significantly prolong occlusion time was 1 mg/kg p.o., corresponding to a plasma concentration of 4.9 ± 3.6 μmol/L [1]. The minimum effective dose of clopidogrel in the same model was 3 mg/kg. Furthermore, TM5275 at 1 mg/kg prolonged occlusion time to an extent similar to clopidogrel at 3 mg/kg, but unlike clopidogrel, TM5275 did not increase bleeding time in a dose-dependent manner [1]. Clopidogrel, by contrast, prolonged bleeding time dose-dependently across its tested range. This establishes TM5275 as having a 3-fold lower minimum effective dose than clopidogrel in this arterial thrombosis model, with a superior therapeutic window for bleeding.

Minimum Effective Dose vs. Clopidogrel

Head-to-head

MED 1 mg/kg (TM5275) vs. 3 mg/kg (clopidogrel) in rat FeCl3 model; no dose-dependent bleeding with TM5275

Supports lower-dose study design

Rat FeCl3 carotid artery thrombosis; oral route

Evidence Dimension	Minimum effective antithrombotic dose in rat FeCl3 carotid artery thrombosis model
Target Compound Data	TM5275: MED = 1 mg/kg p.o.; plasma concentration at MED = 4.9 ± 3.6 μmol/L; no dose-dependent bleeding time prolongation
Comparator Or Baseline	Clopidogrel: MED = 3 mg/kg p.o.; dose-dependent bleeding time prolongation observed
Quantified Difference	TM5275 MED is 3-fold lower than clopidogrel; bleeding risk absent for TM5275 across doses vs. dose-dependent for clopidogrel
Conditions	Rat FeCl3-treated carotid artery thrombosis model; oral administration; occlusion time and bleeding time endpoints

Why This Matters

A lower MED with a wider hemostatic safety margin makes TM5275 especially valuable for dose-response and combination studies where tight control over drug exposure and bleeding risk is paramount.

• [1] Izuhara Y, Yamaoka N, Kodama H, et al. J Cereb Blood Flow Metab. 2010;30(5):904-12. Results: Rat Thrombosis Models and Figure 3. View Source

Synergy with tPA

TM5275 (5 mg/kg) combined with a sub-therapeutic dose of tPA (0.3 mg/kg) significantly enhanced the antithrombotic effect compared to tPA (0.3 mg/kg) alone, achieving efficacy similar to that of a high tPA dose (3 mg/kg) alone [1]. Critically, the bleeding time of the TM5275 + tPA combination remained similar to that of the low tPA dose (0.3 mg/kg) alone, demonstrating that TM5275 potentiates tPA's fibrinolytic efficacy without amplifying its hemorrhagic risk. At the cellular level, TM5275 at 20 and 100 μM significantly prolonged the retention of tPA-GFP on vascular endothelial cells (VECs) by inhibiting tPA-GFP–PAI-1 high-molecular-weight complex formation, providing a mechanistic basis for the enhanced fibrinolysis observed in vivo [2].

Synergy with tPA

Head-to-head

TM5275 5 mg/kg + tPA 0.3 mg/kg ≈ tPA 3 mg/kg alone; bleeding time similar to low tPA

Supports tPA-sparing combination research

Rat FeCl3 model; TM5275 p.o., tPA i.v.

Evidence Dimension	Combination therapy efficacy: TM5275 + tPA vs. tPA alone in rat FeCl3 thrombosis model
Target Compound Data	TM5275 5 mg/kg + tPA 0.3 mg/kg: antithrombotic benefit comparable to tPA 3 mg/kg alone; bleeding time comparable to tPA 0.3 mg/kg alone
Comparator Or Baseline	tPA 0.3 mg/kg alone: no significant antithrombotic effect; tPA 3 mg/kg alone: significant antithrombotic effect but higher bleeding risk
Quantified Difference	TM5275 enables a ~10-fold tPA dose-sparing effect (0.3→3 mg/kg equivalent) without increasing bleeding time
Conditions	Rat FeCl3 carotid artery thrombosis model; TM5275 5 mg/kg p.o.; tPA intravenous; bleeding time measured at 2 h post-dose

Why This Matters

For researchers investigating thrombolytic strategies, TM5275 uniquely enables tPA dose reduction without sacrificing efficacy—a combination profile not achievable with antiplatelet agents, which would compound bleeding risk when co-administered with tPA.

• [1] Izuhara Y, Yamaoka N, Kodama H, et al. J Cereb Blood Flow Metab. 2010;30(5):904-12. Results and Figure 4. View Source
• [2] Yasui H, Suzuki Y, Sano H, et al. TM5275 prolongs secreted tissue plasminogen activator retention and enhances fibrinolysis on vascular endothelial cells. Thrombosis Research. 2013;132(1):100-105. View Source

TM5275 Sodium: Research Application Scenarios

Arterial and Venous Thrombosis Models

TM5275 is the PAI-1 inhibitor of choice for rodent and nonhuman primate thrombosis studies—including arteriovenous shunt, FeCl3-induced carotid artery, and photochemical-induced arterial thrombosis models—where a confounded bleeding time endpoint must be avoided. Its 1 mg/kg minimum effective dose in rats (vs. 3 mg/kg for clopidogrel) and the absence of bleeding time prolongation at 5x the effective dose in monkeys [1] [2] enable researchers to dissect thrombotic mechanisms without hemostatic interference. This is particularly critical in models where surgical manipulation or repeated blood sampling is required.

Combination Thrombolysis with tPA

When investigating tPA-sparing strategies or fibrinolytic enhancement, TM5275 offers a mechanistically distinct advantage: it potentiates tPA efficacy without compounding bleeding risk. The combination of TM5275 (5 mg/kg) with low-dose tPA (0.3 mg/kg) delivers efficacy equivalent to a 10-fold higher tPA dose alone, while maintaining bleeding time at the low-tPA baseline [3]. This profile is directly attributable to TM5275-mediated prolongation of tPA retention on the vascular endothelial surface via inhibition of tPA–PAI-1 complex formation [4].

PAI-1 as a Tumor Therapeutic Target

In cancer models where elevated PAI-1 correlates with poor prognosis, TM5275 has demonstrated dose-dependent reduction of cell viability across multiple human cancer cell lines (HT1080, HCT116, Daoy, MDA-MB-231, Jurkat) with IC50 values in the 9.7–60.3 μM range [5]. It has been specifically validated to block proliferation of ovarian cancer cells with high PAI-1 expression [6]. The availability of TM5441 as a parallel PAI-1 inhibitor from the same chemical series allows researchers to use TM5275 and TM5441 as complementary tool compounds for SAR-based target validation studies.

Diabetic Nephropathy and Organ Fibrosis Models

In STZ-induced diabetic mouse models, oral administration of TM5275 has been shown to effectively inhibit albuminuria, mesangial expansion, ECM accumulation, and macrophage infiltration in the kidney, while also suppressing PAI-1-induced mRNA expression of fibrosis and inflammatory markers in proximal tubular epithelial cells [7]. The compound's documented lack of bleeding episodes [7] is a decisive differentiator for chronic dosing studies in metabolic disease models where long-term anticoagulation is not the experimental goal but would otherwise confound renal or fibrotic endpoint assessments.

Application

Selection Property

Validation Focus

Arterial thrombosis model studies

PAI-1 inhibition with reported hemostatic endpoint profile

Thrombus weight, occlusion time, bleeding-time endpoints

tPA combination research

tPA-sparing effect without enhanced bleeding-time prolongation

Fibrinolysis enhancement and tPA retention assay

Cancer cell-model PAI-1 expression studies

Reported anti-proliferative activity in high-PAI-1 expressing lines

Cell viability and PAI-1 target engagement

Diabetic nephropathy and fibrosis models

PAI-1-dependent renal endpoint modulation

Albuminuria, ECM accumulation, inflammatory marker expression

• [1] Izuhara Y, et al. J Cereb Blood Flow Metab. 2010;30(5):904-12. Rat FeCl3 thrombosis model, Figure 3. View Source
• [2] Izuhara Y, et al. J Cereb Blood Flow Metab. 2010;30(5):904-12. Table 3. Monkey bleeding time. View Source
• [3] Izuhara Y, et al. J Cereb Blood Flow Metab. 2010;30(5):904-12. Figure 4 and Results: TM5275 combined with tPA. View Source
• [4] Yasui H, Suzuki Y, Sano H, et al. TM5275 prolongs secreted tissue plasminogen activator retention and enhances fibrinolysis on vascular endothelial cells. Thromb Res. 2013;132(1):100-5. View Source
• [5] Placencio VR, et al. Small Molecule Inhibitors of Plasminogen Activator Inhibitor-1 Elicit Anti-Tumorigenic and Anti-Angiogenic Activity. PLoS ONE. 2015;10(7):e0133786. View Source
• [6] Mashiko S, Kitatani K, Toyoshima M, et al. Inhibition of plasminogen activator inhibitor-1 is a potential therapeutic strategy in ovarian cancer. Cancer Biol Ther. 2015;16(2):253-60. View Source
• [7] Novel Plasminogen Activator Inhibitor-1 Inhibitors Prevent Diabetic Kidney Injury in a Mouse Model. 2016. View Source